Cas no 1152951-83-1 (1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1152951-83-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5799327
• PubChem ID: 43188389
• Update Time: 2025-05-25

1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexylmethyl-3,5-dimethyl-1H-pyrazol-4-ylamine
• 1H-Pyrazol-4-amine, 1-(cyclohexylmethyl)-3,5-dimethyl-
• 1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H21N3/c1-9-12(13)10(2)15(14-9)8-11-6-4-3-5-7-11/h11H,3-8,13H2,1-2H3
• InChI Key： BYRWIBJPFNMBKK-UHFFFAOYSA-N
• SMILES： N1(CC2CCCCC2)C(C)=C(N)C(C)=N1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 347.8±37.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine

1-(Cyclohexylmethyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound CAS No. 1152951-83-1, also known as 1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a cyclohexylmethyl group at position 1 and methyl groups at positions 3 and 5. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for different chemical reactions and applications. Recent studies have highlighted the importance of such substituted pyrazoles in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive compounds.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy. The ability of this compound to interact with biological targets makes it a valuable tool in the design of new drugs.

In addition to its pharmaceutical applications, 1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine has also found relevance in agrochemical research. Its structural features make it a promising candidate for developing pesticides and fungicides. Recent advancements in green chemistry have emphasized the need for sustainable agricultural solutions, and this compound aligns well with these objectives due to its potential for selective targeting of pests without harmful environmental impacts.

The synthesis of this compound involves a series of well-established organic reactions. Typically, it is prepared through a combination of nucleophilic substitution and condensation reactions. The use of readily available starting materials and efficient reaction conditions ensures that the synthesis process is both cost-effective and scalable. This has made the compound accessible for further research and industrial applications.

From an analytical standpoint, the physical properties of CAS No. 1152951-83-1 are well-documented. Its melting point, solubility, and stability under various conditions have been thoroughly investigated, providing valuable insights into its behavior during storage and processing. These properties are crucial for determining its suitability in different industrial settings.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its interactions with biological systems and optimize its properties for specific applications. Such computational approaches are revolutionizing drug discovery by enabling researchers to design more effective compounds with fewer experimental iterations.

In conclusion, 1-(cyclohexylmethyl)-3,5-dimethyl-1H-pyrazol-4-amine stands out as a versatile and promising molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent advancements in research methodologies, positions it as a key player in future innovations within the chemical sciences.